Cas no 338747-85-6 (Pyrimidine, 4-[(4-chlorophenyl)thio]-6-(methoxymethyl)-2-methyl-)

• Product Name: Pyrimidine, 4-[(4-chlorophenyl)thio]-6-(methoxymethyl)-2-methyl-
• CAS No: 338747-85-6
• MF: C₁₃H₁₃ClN₂OS
• MW: 280.773120641708
• MDL: MFCD01444055
• CID: 5165673
• Update Time: 2026-03-04

Pyrimidine, 4-[(4-chlorophenyl)thio]-6-(methoxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-[(4-chlorophenyl)thio]-6-(methoxymethyl)-2-methyl-

• MDL： MFCD01444055
• Inchi： 1S/C13H13ClN2OS/c1-9-15-11(8-17-2)7-13(16-9)18-12-5-3-10(14)4-6-12/h3-7H,8H2,1-2H3
• InChI Key： VZTBGKAJPZKVMC-UHFFFAOYSA-N
• SMILES： C1(C)=NC(COC)=CC(SC2=CC=C(Cl)C=C2)=N1

Additional information on Pyrimidine, 4-[(4-chlorophenyl)thio]-6-(methoxymethyl)-2-methyl-

Pyrimidine, 4-[(4-chlorophenyl)thio]-6-(methoxymethyl)-2-methyl-

The compound Pyrimidine, 4-[(4-chlorophenyl)thio]-6-(methoxymethyl)-2-methyl-, with CAS No 338747-85-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyrimidine ring system, which serves as a central scaffold for various functional groups. The presence of a thio group attached to a 4-chlorophenyl moiety at the 4-position of the pyrimidine ring introduces unique electronic and steric properties, while the methoxymethyl group at the 6-position and the methyl group at the 2-position further enhance its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The pyrimidine core is well-known for its ability to interact with biological targets such as ATP-binding pockets, making it a valuable component in the creation of bioactive molecules. Researchers have demonstrated that the substitution pattern of this compound can significantly influence its binding affinity and selectivity, opening new avenues for personalized medicine.

In addition to its pharmacological applications, Pyrimidine, 4-[(4-chlorophenyl)thio]-6-(methoxymethyl)-2-methyl- has also been explored for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its potential use in catalysis and sensor technologies. For instance, studies have shown that this compound can act as a ligand in metalloporphyrin systems, enhancing their catalytic activity in oxidation reactions.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are crucial for studying its stereochemical effects on biological activity.

From an environmental perspective, researchers have also examined the biodegradability and toxicity profiles of Pyrimidine, 4-[(4-chlorophenyl)thio]-6-(methoxymethyl)-2-methyl-. Initial findings suggest that it exhibits moderate biodegradation under aerobic conditions, though further studies are required to fully understand its environmental impact.

In conclusion, Pyrimidine, 4-[(4-chlorophenyl)thio]-6-(methoxymethyl)-2-methyl-, CAS No 338747-85-6, represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both therapeutic development and advanced materials research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future innovations in chemistry and related fields.